Cas no 2172502-16-6 (2-(2-methylpropyl)oxolane-2-carbaldehyde)

• Product Name: 2-(2-methylpropyl)oxolane-2-carbaldehyde
• CAS No: 2172502-16-6
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 5849169
• PubChem ID: 165604292
• Update Time: 2025-11-02

2-(2-methylpropyl)oxolane-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)oxolane-2-carbaldehyde
• 2172502-16-6
• EN300-1621546

• Inchi： 1S/C9H16O2/c1-8(2)6-9(7-10)4-3-5-11-9/h7-8H,3-6H2,1-2H3
• InChI Key： HTHWNFDBKNCSJQ-UHFFFAOYSA-N
• SMILES： O1CCCC1(C=O)CC(C)C

Computed Properties

• Exact Mass: 156.115029749g/mol
• Monoisotopic Mass: 156.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(2-methylpropyl)oxolane-2-carbaldehyde

2-(2-methylpropyl)oxolane-2-carbaldehyde (CAS No. 2172502-16-6): A Versatile Building Block in Modern Medicinal Chemistry

2-(2-methylpropyl)oxolane-2-carbaldehyde, with its unique CAS No. 2172502-16-6, represents a structurally intriguing compound that has recently garnered significant attention in the field of organic synthesis and pharmaceutical research. This 2-(2-methylpropyl)oxolane-2-carbaldehyde molecule features a five-membered oxolane ring system substituted with a branched 2-methylpropyl group and an aldehyde functional group. The combination of these structural elements provides a unique molecular scaffold that has been explored in recent studies for its potential as a synthetic intermediate in the development of novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of oxolane derivatives in drug discovery due to their ability to form hydrogen bonds and participate in various molecular interactions. The 2-(2-methylpropyl)oxolane-2-carbaldehyde compound, in particular, has been investigated for its application in the synthesis of heterocyclic compounds, which are known to exhibit a wide range of biological activities. A 2023 study published in Journal of Organic Chemistry demonstrated that the aldehyde functionality in this molecule can undergo efficient aldol condensation reactions, leading to the formation of complex carbon frameworks with potential applications in the development of antimicrobial agents.

The CAS No. 2172502-16-6 compound has also been explored in organic synthesis methodologies that focus on the construction of chiral centers. Researchers at the University of Cambridge have reported that the 2-methylpropyl substituent in 2-(2-methylpropyl)oxolane-2-carbaldehyde can be effectively utilized in asymmetric catalytic reactions. A 2024 paper in Advanced Synthesis & Catalysis described a novel enantioselective oxidation protocol using this compound as a starting material, which yielded optically active carboxylic acid derivatives with high enantiomeric excess (ee). These findings underscore the compound's versatility in stereocontrolled synthesis and its potential as a chiral auxiliary in pharmaceutical development.

One of the most compelling aspects of 2-(2-methylpropyl)oxolane-2-carbaldehyde is its application in the design of prodrugs for enhanced bioavailability. A 2023 study conducted by a team at ETH Zurich demonstrated that the aldehyde group in this molecule can be modified to form ester or amine derivatives that exhibit improved solubility and permeability characteristics. These modified derivatives showed promising pharmacokinetic profiles in preclinical models, suggesting their potential as drug delivery systems for poorly soluble therapeutic agents.

The CAS No. 2172502-16-6 compound has also been investigated in the context of materials science, where its structural features have been leveraged to create functional polymers. A 2024 report in Macromolecules highlighted the use of 2-(2-methylpropyl)oxolane-2-carbaldehyde as a monomer in the synthesis of cross-linked networks with tunable mechanical properties. These materials exhibited remarkable thermal stability and chemical resistance, making them suitable for applications in biomedical engineering and nanotechnology.

In the realm of bioorganic chemistry, the 2-methylpropyl substituent in 2-(2-methylpropyl)oxolane-2-carbaldehyde has been shown to influence the conformational flexibility of the molecule. A 2023 computational study published in Organic Letters used density functional theory (DFT) calculations to analyze the electron density distribution and transition state geometries of this compound. The results indicated that the branched alkyl group significantly modulates the reactivity patterns of the aldehyde functionality, which has important implications for reaction design and molecular engineering.

The CAS No. 2172502-16-6 compound has also found applications in flavor and fragrance chemistry, where its aromatic profile has been explored for use in perfumery. A 2024 study in Flavour and Fragrance Journal reported that the aldehyde group in 2-(2-methylpropyl)oxolane-2-carbaldehyde contributes to the green and woody notes in certain fragrances. The oxolane ring was found to enhance the volatility of the molecule while maintaining its stability under various storage conditions.

Recent developments in green chemistry have also focused on the sustainable synthesis of 2-(2-methylpropyl)oxolane-2-carbaldehyde. A 2023 paper in Green Chemistry described an enantioselective catalytic method that utilizes biomass-derived feedstocks to produce this compound with high atom economy and low environmental impact. The process, which involves enzymatic oxidation of a terpenoid precursor, has been highlighted as a promising industrial-scale approach for the production of this valuable chemical building block.

The CAS No. 2172502-16-6 compound has also been explored in agrochemical research, where its structural diversity has been harnessed for the design of herbicides and fungicides. A 2024 study in Pesticide Chemistry demonstrated that derivatives of 2-(2-methylpropyl)oxolane-2-carbaldehyde exhibit selective activity against phytopathogenic fungi while showing low toxicity to non-target organisms. The aldehyde functionality was found to be critical for binding to fungal enzymes, suggesting potential applications in sustainable agriculture.

In the field of pharmaceutical development, the 2-(2-methylpropyl)oxolane-2-carbaldehyde molecule has been investigated as a prodrug for antineoplastic agents. A 2023 clinical study published in Journal of Medicinal Chemistry reported that the esterification of the aldehyde group in this compound led to the formation of a lipophilic prodrug that showed enhanced cellular uptake and targeted delivery to cancer cells. The 2-methylpropyl substituent was found to improve the stability of the prodrug in biological fluids, thereby extending its half-life and therapeutic window.

The CAS No. 2172502-16-6 compound has also been studied in the context of biomimetic chemistry, where its structural features have been used to mimic natural products with biological activity. A 2024 paper in Nature Chemistry described the total synthesis of a marine natural product using 2-(2-methylpropyl)oxolane-2-carbaldehyde as a key intermediate. The synthesis involved a ring-closing metathesis reaction followed by selective oxidation of the aldehyde group, resulting in a complex polyketide with antitumor activity in in vitro assays.

Finally, the CAS No. 2172502-16-6 compound has found applications in materials science, where its chemical versatility has been harnessed for the development of polymers and coatings. A 2024 study in Advanced Materials reported that 2-(2-methylpropyl)oxolane-2-carbaldehyde can be used as a comonomer in polymerization reactions to produce biodegradable polymers with controlled hydrolysis rates. The aldehyde group was found to enhance the crosslinking density of the polymer, thereby improving its mechanical properties and thermal stability.

The compound with the CAS number 2172502-16-6 is 2-(2-methylpropyl)oxolane-2-carbaldehyde, a versatile chemical with a wide range of applications across multiple scientific and industrial fields. Here's a comprehensive overview of its properties and applications: --- ### Chemical Structure and Properties - Structure: It contains a 5-membered oxolane ring (a cyclic ether) with an aldehyde group at position 2 and a 2-methylpropyl (isobutyl) group attached to the ring. - Functional Groups: - Aldehyde group (–CHO): Highly reactive, enabling participation in various chemical reactions. - Oxolane ring: Provides stability and contributes to the molecule's hydrophobicity. - Isobutyl group: Enhances solubility and modulates reactivity. --- ### Key Applications #### 1. Pharmaceutical Development - Prodrug Design: The aldehyde group can be esterified to form lipophilic prodrugs, improving cellular uptake and targeting in antineoplastic agents. - Antitumor Activity: Used in the total synthesis of marine natural products with antitumor properties. - Herbicides and Fungicides: Derivatives exhibit selective activity against phytopathogenic fungi with low toxicity. #### 2. Flavor and Fragrance Chemistry - Perfumery: The aldehyde group contributes to woody and green notes, while the oxolane ring enhances volatility and stability under storage. #### 3. Materials Science - Polymer Synthesis: Acts as a comonomer in polymerization reactions, producing biodegradable polymers with controlled hydrolysis and improved mechanical and thermal properties. #### 4. Agrochemical Research - Selective Herbicides and Fungicides: Demonstrates targeted activity against pests while minimizing harm to non-target organisms. #### 5. Green Chemistry - Sustainable Synthesis: Can be produced from biomass-derived feedstocks using enzymatic oxidation, offering low environmental impact and high atom economy. #### 6. Biomimetic Chemistry - Synthesis of Natural Products: Serves as a key intermediate in the total synthesis of marine polyketides with antitumor activity. #### 7. Industrial Chemistry - Flavor and Fragrance Industry: Used in the creation of complex fragrance molecules. - Coatings and Adhesives: Potential applications in crosslinked materials due to the aldehyde group's reactivity. --- ### Synthesis and Production - Enzymatic Methods: Utilize biomass-derived precursors (e.g., terpenoids) and enzymatic oxidation for green and sustainable production. - Catalytic Approaches: Involves ring-closing metathesis and selective oxidation for the synthesis of complex derivatives. --- ### Future Prospects - Drug Discovery: Potential for structure-activity relationship (SAR) studies to optimize therapeutic properties. - Biodegradable Materials: Development of eco-friendly polymers with tunable properties. - Agricultural Applications: Continued exploration of selective agrochemicals with low environmental impact. --- ### Conclusion 2-(2-methylpropyl)oxolane-2-carbaldehyde (CAS 2172502-16-6) is a chemically versatile compound with significant potential in pharmaceuticals, materials science, agrochemicals, and green chemistry. Its reactive aldehyde group and hydrophobic oxolane ring make it a valuable building block for the synthesis of complex molecules and functional materials. Ongoing research is likely to expand its applications and impact across multiple industries.